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Compound of Interest

Compound Name: 5,6-Dimethyl-2,3-dihydropyrazine

Cat. No.: B095150 Get Quote

An In-depth Technical Guide to the Chemical Properties of 5,6-Dimethyl-2,3-dihydropyrazine

Introduction
5,6-Dimethyl-2,3-dihydropyrazine, also known as 2,3-Dimethyl-5,6-dihydropyrazine, is a

heterocyclic organic compound with the molecular formula C6H10N2.[1][2][3][4] It is a partially

saturated derivative of pyrazine, an aromatic six-membered ring containing two nitrogen atoms

in opposite corners.[5] This compound is a colorless to pale yellow liquid characterized by a

strong, earthy, and musty odor.[2] It serves as a significant intermediate in the synthesis of

more complex molecules and is particularly valued in the flavor and fragrance industry for its

ability to enhance and prolong the intensity of scents.[2][5]

Core Chemical Properties
The fundamental chemical and physical properties of 5,6-Dimethyl-2,3-dihydropyrazine are

summarized in the table below. This data is essential for its handling, application, and further

research.
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Property Value Source(s)

Molecular Formula C6H10N2 [1][2][3][4]

Molecular Weight 110.16 g/mol [1][2][3]

CAS Number 15986-92-2 [1][2][3]

Appearance Colorless to pale yellow liquid [2]

Odor Strong, earthy, musty [2]

Boiling Point
60-63 °C at 18 Torr; 173.2 °C

at 760 mmHg
[1][2]

Density 1.02 ± 0.1 g/cm³ [1][2]

Flash Point 49.8 °C [2]

Refractive Index 1.53 [2]

pKa 6.73 ± 0.20 (Predicted) [1][2]

Solubility 29 g/L in water at 25 °C [4]

Storage Temperature
Room Temperature, sealed in

dry conditions
[1][2]

Synthesis and Experimental Protocols
The primary synthesis route for 5,6-Dimethyl-2,3-dihydropyrazine involves the condensation

reaction between an α-dicarbonyl compound and a diamine.[5]

Experimental Protocol: Synthesis from Ethylenediamine
and 2,3-Butanedione[1]
This protocol details the synthesis of 5,6-Dimethyl-2,3-dihydropyrazine with a reported yield

of 70%.

Materials:

Ethylenediamine (13 g, 216 mmol)
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2,3-Butanedione (18.6 g, 216 mmol)

Anhydrous ether (800 mL total)

Procedure:

Dissolve ethylenediamine (13 g) in 600 mL of anhydrous ether in a reaction vessel.

Separately, dissolve 2,3-butanedione (18.6 g) in 200 mL of anhydrous ether.

Slowly add the 2,3-butanedione solution dropwise to the ethylenediamine solution over a

period of 2 hours at room temperature.

Continuously stir the reaction mixture for 3 hours at room temperature after the addition is

complete.

Concentrate the resulting clarified reaction solution under reduced pressure to obtain a

brown oily crude product.

Purify the crude product via distillation under reduced pressure (60 °C / 16 mmHg) to yield

16.6 g of 5,6-Dimethyl-2,3-dihydropyrazine as a clarified yellow oil.

Characterization:

Nuclear Magnetic Resonance (¹H NMR, CDCl₃): δ 3.3 (broad single peak, 4H), 2.1 (single

peak, 6H) ppm.[1]
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Synthesis of 5,6-Dimethyl-2,3-dihydropyrazine

Ethylenediamine
(in Anhydrous Ether)

Reaction Mixture

Slow Dropwise
Addition (2 hrs)

2,3-Butanedione
(in Anhydrous Ether)

Stirring (3 hrs)

Crude Product
(Brown Oil)

Concentration
(Reduced Pressure)

Purified Product
(Yellow Oil)

Distillation
(Reduced Pressure)
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Reactivity of 5,6-Dimethyl-2,3-dihydropyrazine

5,6-Dimethyl-2,3-dihydropyrazine

Disproportionation

  NaOEt, EtOH, Reflux

Reaction with
Aldehyde/Ketone

  NaOMe, Aldehyde/Ketone

2,3-Dimethylpyrazine
(Aromatic)

2,3-Dimethyl-1,2,5,6-
tetrahydropyrazine (Saturated)

5-Substituted
2,3-Dimethylpyrazine

Application Logic of 5,6-Dimethyl-2,3-dihydropyrazine

5,6-Dimethyl-2,3-dihydropyrazine

Unique Chemical Properties
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Substituted Pyrazines
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Fragrance Industry
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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